Cas no 1805264-30-5 (3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-5-methanol)

• Product Name: 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1805264-30-5
• MF: C₉H₈F₅NO₂
• MW: 257.157340049744
• CID: 4803884
• Update Time: 2025-05-20

3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C9H8F5NO2/c1-17-6-4(3-16)2-15-7(9(12,13)14)5(6)8(10)11/h2,8,16H,3H2,1H3
• InChI Key： MGCPQJSYKJIQNN-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=NC=C(CO)C=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 1.5
• Topological Polar Surface Area: 42.4

Additional information on 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-5-methanol

Introduction to 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-5-methanol (CAS No. 1805264-30-5)

3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-5-methanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, identified by the CAS number 1805264-30-5, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in the synthesis of bioactive molecules. The presence of multiple fluorinated substituents, including difluoromethyl, trifluoromethyl, and methoxy groups, contributes to its distinct chemical properties and reactivity, making it a valuable intermediate in the development of novel chemical entities.

The structural configuration of 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-5-methanol is characterized by a pyridine core substituted at the 3-position with a difluoromethyl group, the 4-position with a methoxy group, and the 2-position with a trifluoromethyl group. The 5-position is functionalized with a hydroxyl group (-OH), which provides opportunities for further derivatization and modification. This specific arrangement of substituents enhances the compound's electronic properties, influencing its interaction with biological targets. The fluorine atoms, in particular, are known to increase metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a growing interest in fluorinated pyridines due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit potential as intermediates in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The difluoromethyl and trifluoromethyl groups are particularly noteworthy for their ability to modulate lipophilicity and electronic distribution, thereby affecting drug efficacy and pharmacokinetics. For instance, the introduction of these fluorinated moieties has been shown to improve the solubility and bioavailability of certain therapeutic agents.

One of the most compelling aspects of 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-5-methanol is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural framework to develop novel molecules with enhanced pharmacological properties. For example, derivatives of this compound have been investigated for their potential as JAK (Janus kinase) inhibitors, which are implicated in various inflammatory and autoimmune diseases. The combination of difluoromethyl, trifluoromethyl, and methoxy groups creates a scaffold that can be further modified to optimize binding interactions with target enzymes or receptors.

The synthesis of 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-5-methanol presents unique challenges due to the complexity of introducing multiple fluorinated substituents into an aromatic ring. Advanced synthetic methodologies, such as cross-coupling reactions and metal-catalyzed transformations, are often employed to achieve high yields and purity. Recent advancements in fluorination techniques have also contributed to more efficient synthetic routes, enabling researchers to access this compound with greater ease. These developments are particularly significant given the increasing demand for fluorinated intermediates in drug discovery.

The biological activity of 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-5-methanol has been explored in several preclinical studies. Preliminary data suggest that it exhibits inhibitory effects on certain enzymes associated with cancer cell proliferation. The hydroxyl group at the 5-position provides a site for further functionalization, allowing for the development of prodrugs or analogs with improved pharmacokinetic profiles. Additionally, the compound's ability to interact with biological targets through hydrogen bonding interactions enhances its potential as a lead compound in medicinal chemistry.

From an agrochemical perspective, derivatives of this compound have shown promise as intermediates in the synthesis of novel pesticides and herbicides. The fluorinated substituents contribute to enhanced stability against environmental degradation, while maintaining efficacy against target pests. This makes 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-5-methanol a valuable starting material for developing next-generation crop protection agents that meet stringent safety and performance criteria.

The future direction of research involving 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-5-methanol is likely to focus on expanding its applications in drug discovery and agrochemicals. Advances in computational chemistry and high-throughput screening techniques will enable researchers to identify new derivatives with optimized properties more efficiently. Furthermore, collaborations between academic institutions and pharmaceutical companies will facilitate the translation of laboratory findings into clinical candidates.

In conclusion,3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-5-methanol (CAS No. 1805264-30-5) represents a fascinating compound with significant potential across multiple domains of chemical research. Its unique structural features make it an attractive intermediate for synthesizing bioactive molecules, while its diverse applications span pharmaceuticals and agrochemicals. As synthetic methodologies continue to evolve and our understanding of biological targets deepens,3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-5-methanol is poised to play an increasingly important role in shaping the future of chemical innovation.